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Compound of Interest

Compound Name: DAWSONITE

Cat. No.: B1143670

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and measuring the
dissolution rates of dawsonite [NaAICOs3(OH)z] in sandstone reservoirs. This information is
critical for assessing the long-term stability of dawsonite as a potential carbon sequestration
mineral. The protocols outlined below are based on established experimental methodologies
and provide a framework for reproducible and accurate measurements.

Introduction

Dawsonite, a sodium aluminum hydroxy carbonate mineral, has been identified as a potential
host for long-term geological storage of carbon dioxide (COz2). It can precipitate in sandstone
reservoirs under high COz2 partial pressures, effectively trapping COz in a solid mineral phase.
However, the stability of dawsonite is highly dependent on geochemical conditions such as
pH, temperature, and CO: pressure.[1][2] Understanding the dissolution kinetics of dawsonite
is therefore crucial for predicting its permanence as a CO:z sink.[1] If COz pressure decreases,
dawsonite can become unstable and dissolve, potentially releasing the stored CO2.[1][2]

This document outlines protocols for two primary experimental setups used to measure
dawsonite dissolution rates: Batch Reactor Experiments and Flow-Through Reactor
Experiments.

Experimental Protocols
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Batch Reactor Experiments

Batch reactor experiments are suitable for determining dissolution rates in a closed system
where the fluid and mineral phases interact over time, allowing the system to approach
equilibrium.

Objective: To measure the dissolution rate of dawsonite in a sandstone matrix under controlled
temperature, pressure, and fluid composition.

Materials and Equipment:
o Dawsonite-bearing sandstone core samples or synthetic dawsonite powder

» High-pressure, high-temperature batch reactor (e.g., Parr reactor) with a corrosion-resistant
liner (e.g., Teflon)

e Syringe pump for fluid injection and sampling
* pH meter and electrodes calibrated for the experimental temperature

 Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS) for elemental analysis of aqueous samples

e Scanning Electron Microscope (SEM) for imaging mineral surfaces

o X-ray Diffractometer (XRD) for mineralogical analysis

e BET surface area analyzer

e Deionized water and reagent-grade chemicals for preparing brine solutions
e Pressurized COz2

Protocol:

e Sample Preparation:

o Characterize the initial mineralogy of the sandstone sample using XRD.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o

[e]

If using core samples, cut them to a suitable size for the reactor vessel.

If using dawsonite powder, determine its specific surface area using the BET method with
N2 adsorption.[1] To remove fine particles that could artificially inflate initial dissolution
rates, it is recommended to pre-dissolve a small fraction (e.g., 10%) of the powder before
the main experiment.[1]

e Reactor Setup:

[¢]

[e]

[e]

[e]

o

Place the prepared sandstone sample or dawsonite powder into the reactor vessel.

Add a brine solution of known composition (e.g., 1% w/v NaCl) to achieve a specific solid-
to-fluid ratio.[3]

Seal the reactor and purge with an inert gas (e.g., Argon) to remove air.
Pressurize the reactor with CO: to the desired experimental pressure (e.g., 10 MPa).[3]

Heat the reactor to the target temperature (e.g., 50-200 °C).[2][3][4]

o Experiment Execution and Sampling:

[¢]

Once the target temperature and pressure are stable, start the experiment.

Periodically, collect aqueous samples from the reactor using the syringe pump. It is crucial
to account for the volume of fluid removed to maintain a constant solid-to-fluid ratio or to
correct calculations accordingly.

Immediately after collection, filter the samples (e.qg., through a 0.45 pm filter) to remove
any suspended solids.[5]

Measure the pH of the collected fluid samples at room temperature and, if possible,
calculate the in-situ pH at the experimental temperature and pressure.[6]

Acidify a subsample of the filtered fluid for elemental analysis to prevent precipitation of
dissolved species.

o Post-Experiment Analysis:
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o At the end of the experiment, cool and depressurize the reactor.
o Carefully recover the solid sample.

o Analyze the final mineralogy of the solid sample using XRD to identify any secondary
mineral precipitation.

o Examine the surface of the sandstone or dawsonite grains using SEM to observe
dissolution textures.[4]

o Analyze the collected agueous samples for key elemental concentrations (e.g., Na, Al, Si)
using ICP-OES or ICP-MS.

o Data Analysis:
o Calculate the change in concentration of dissolved species over time.

o Determine the dawsonite dissolution rate, often normalized to the mineral surface area,
using the following general equation:

Rate (mol/m2/s) = (AC * V) / (SA* At)

Where:

AC is the change in concentration of a key element (e.g., Al) in mol/L.

V is the volume of the fluid in the reactor in L.

SA is the reactive surface area of dawsonite in m2.

At is the time interval in seconds.

Flow-Through Reactor Experiments

Flow-through experiments are designed to measure dissolution rates under far-from-equilibrium
conditions by continuously supplying fresh reactant fluid to the mineral sample.

Objective: To determine the steady-state dissolution rate of dawsonite in sandstone at a
constant fluid composition.
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Materials and Equipment:
+ Dawsonite-bearing sandstone core plug
o Core holder and confining pressure system

» High-performance liquid chromatography (HPLC) pump or syringe pump for precise fluid
delivery

o Back-pressure regulator to maintain system pressure
o Thermostatically controlled oven or heating jacket
» Fraction collector for automated sample collection

o Analytical equipment as listed for batch reactor experiments (pH meter, ICP-OES/MS, SEM,
XRD)

Protocol:

e Sample Preparation:
o Prepare a cylindrical core plug of the dawsonite-bearing sandstone.
o Characterize the initial porosity, permeability, and mineralogy of the core.
o Measure the dimensions and weight of the core.

e System Setup:

o Place the core plug into the core holder and apply a confining pressure to simulate
reservoir conditions.

o Saturate the core with the experimental brine solution.

o Assemble the flow-through system, ensuring all components are rated for the desired
temperature and pressure.
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o Place the core holder assembly into the oven or activate the heating jacket to reach the
target temperature (e.g., 80 °C).[7]

o Experiment Execution:

[¢]

Start pumping the reactant fluid (e.g., COz-saturated brine) through the core at a constant
flow rate.

o

Maintain a constant back-pressure on the system.

[e]

Allow the system to reach a steady state, where the chemical composition of the outlet
fluid is constant over time.

[e]

Collect fluid samples from the outlet at regular intervals using a fraction collector.
e Analysis:
o Measure the pH and elemental concentrations of the inlet and outlet fluids.

o After the experiment, carefully remove the core and analyze its final mineralogy, porosity,
and permeability.

o Examine the core for any changes in texture or the formation of dissolution channels using
techniques like X-ray micro-tomography.

o Data Analysis:

o Calculate the dissolution rate based on the difference in concentration between the inlet
and outlet fluids and the flow rate:

Rate (mol/m?/s) = ((C_out- C_in) * Q) / SA
Where:

» C _outand C_in are the concentrations of a key element in the outlet and inlet fluids,
respectively (mol/L).

» Q is the fluid flow rate (L/s).
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= SAis the reactive surface area of dawsonite in the core (m?2).

Quantitative Data Presentation

The following tables summarize key quantitative data on dawsonite dissolution rates from
published studies.

Dissolution Rate

Temperature (°C) pH Range (mollm?/s) Reference
80 35-8.6 1.58 x 102 [1]
22 1.1-27 Varies with pH [8]
77 1.1-5.0 Varies with pH [8]

Note: Dissolution rates are highly dependent on the specific experimental conditions, including
the mineral's surface area, fluid composition, and CO:2 partial pressure. The values presented
here should be considered as indicative.
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Caption: Factors influencing dawsonite stability and dissolution.

Experimental Workflow: Batch Reactor
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Caption: Workflow for batch reactor dissolution experiments.

Experimental Workflow: Flow-Through Reactor
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Caption: Workflow for flow-through reactor dissolution experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Dawsonite Dissolution Rates in Sandstone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143670#measuring-dawsonite-dissolution-rates-in-
sandstone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/es0504791
https://www.researchgate.net/publication/303077074_Characteristics_and_stability_analysis_of_dawsonite_in_sandstone
https://espace.library.uq.edu.au/data/UQ_346407/UQ346407_OA.pdf?Expires=1765927088&Key-Pair-Id=APKAJKNBJ4MJBJNC6NLQ&Signature=FeTKPU1uAs0v6lCC0lQy29rsxKB5p5Klu-LPbbR4TlIN-oAEetiRmKaYEQRRu0XQFuINFO4JJjPhYaTV32oXLvI4aEv3i72kyao3W5FdI8lBWuXWMUf8lI4vi6wmlIJlGegxcSZcTtBlrDTyMMAB86E-TeG5XIX65EgZXU3wgcq0gnR~i-wKVFTKAQ1rkfKW8A8cGFbIk5EaJanwdqrqN1UpGtbevUsuXfRUoHcP6rnPTJd-9JKOYoTTqqNnILCzcwGLRZDfV1ePvLfwgXI73Nd3i5rxm8LJhed-EfadlYzvqA0dGbV~ng6T4tuHLd9M4k4UNkGucVKQAbKnI-jbQw__
http://www.eemj.icpm.tuiasi.ro/pdfs/vol14/no8/16_993_Qu_14.pdf
https://pubs.acs.org/doi/10.1021/acsearthspacechem.8b00121
https://discovery.researcher.life/article/a-novel-approach-to-experimental-studies-of-mineral-dissolution-kinetics/7ae824f45e65359d9ba99cac66c0dc8b
https://www.researchgate.net/publication/241126997_Experimental_investigation_of_the_effect_of_dissolution_on_sandstone_permeability_porosity_and_reactive_surface_area_1_1_Associate_editor_R_A_Wogelius
https://www.researchgate.net/publication/240398622_The_dissolution_rates_of_dawsonite_at_pH_09_to_5_and_temperatures_of_22_60_and_77_C
https://www.benchchem.com/product/b1143670#measuring-dawsonite-dissolution-rates-in-sandstone
https://www.benchchem.com/product/b1143670#measuring-dawsonite-dissolution-rates-in-sandstone
https://www.benchchem.com/product/b1143670#measuring-dawsonite-dissolution-rates-in-sandstone
https://www.benchchem.com/product/b1143670#measuring-dawsonite-dissolution-rates-in-sandstone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

